Cas no 87173-03-3 (Tripalmitoyl pentapeptide)

• Product name: Tripalmitoyl pentapeptide
• CAS No: 87173-03-3
• MF: C₆₇H₁₂₄N₆O₁₄S
• MW: 1269.7983
• MDL: MFCD00237176
• CID: 873581
• PubChem ID: 135889

Tripalmitoyl pentapeptide Chemical and Physical Properties

Names and Identifiers

• Mitogenic Pentapeptide
• Mitogenic Pentapeptide,Pam3Cys-Ser-Ser-Asn-Ala-OH, Pam3CSSNA
• Tripalmitoyl pentapeptide
• Bppp-cssaa
• P3C-Ssna
• Pam3Cys-ser-ser-asn-ala
• (2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2R)-3-[2,3-di(hexadecanoyloxy)propylsulfanyl]-2-(hexadecanoylamino)propanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoyl]amino]propanoic acid
• S-(2,3-bis(palmitoyloxy)propyl)-N-palmitoyl-L-cysteinyl-L-seryl-L-seryl-L-asparaginyl-L-alanine
• 2,3-Bis(palmitoyloxy)propyl-N-palmitoylpentapeptide
• 2,3-Bis(palmitoyloxy)-2-propyl-N
• 2,3-Bis(palmitoyloxy)-2-propyl-N-palmitoyl-cysteinyl-seryl-seryl-asparaginyl-alanine
• HY-148663
• MFCD00237176
• 2,3-Bis(palmitoyloxy)-2-propyl-N-palmitoyl-cys-ser-ser-asp-ala
• S-[2,3-bis(palmitoyloxy)-(2rs) propyl]-N-palmitoylcysteinyl-seryl-seryl-asparaginyl-alanine
• CS-0649991
• 87173-03-3
• Mitogenic Pentapeptide (PaM3-Cys-Ser-Ser-Asn-Ala-OH)
• L-Alanine, N-(N2-(N-(N-(S-(2,3-bis((1-oxohexadecyl)oxy)propyl)-N-(1-oxohexadecyl)-L-cysteinyl)-L-seryl)-L-seryl)-L-asparaginyl)-

• MDL： MFCD00237176
• Inchi： 1S/C67H124N6O14S/c1-5-8-11-14-17-20-23-26-29-32-35-38-41-44-60(77)70-58(66(83)73-57(49-75)65(82)72-56(48-74)64(81)71-55(47-59(68)76)63(80)69-53(4)67(84)85)52-88-51-54(87-62(79)46-43-40-37-34-31-28-25-22-19-16-13-10-7-3)50-86-61(78)45-42-39-36-33-30-27-24-21-18-15-12-9-6-2/h53-58,74-75H,5-52H2,1-4H3,(H2,68,76)(H,69,80)(H,70,77)(H,71,81)(H,72,82)(H,73,83)(H,84,85)/t53-,54?,55-,56-,57-,58-/m0/s1
• InChI Key： LXPAYSRLFXJBQQ-NXCWWGNDSA-N
• SMILES： S(C([H])([H])[C@@]([H])(C(N([H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])O[H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])[H])=O)C([H])([H])C(N([H])[H])=O)=O)=O)C([H])([H])O[H])=O)N([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 1268.88962382g/mol
• Monoisotopic Mass: 1268.88962382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 88
• Rotatable Bond Count: 65
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17
• Topological Polar Surface Area: 344

Additional information on Tripalmitoyl pentapeptide

Comprehensive Analysis of Tripalmitoyl Pentapeptide (CAS No. 87173-03-3): Properties, Applications, and Innovations

In the rapidly evolving field of bioactive peptides, Tripalmitoyl Pentapeptide (CAS No. 87173-03-3) has emerged as a compound of significant interest due to its unique structural properties and multifunctional applications. This synthetic lipopeptide, often referred to as Palmitoyl Oligopeptide or Lipid-Modified Pentapeptide, combines a peptide backbone with fatty acid chains, enhancing its stability and bioavailability. Researchers and formulators are increasingly exploring its potential in anti-aging skincare, cosmeceuticals, and biomedical research, aligning with current trends in personalized wellness and sustainable biotechnology.

The molecular structure of Tripalmitoyl Pentapeptide features three palmitic acid residues conjugated to a five-amino-acid sequence, a design that optimizes its interaction with cell membranes. This configuration is pivotal for its role in collagen synthesis stimulation and skin barrier repair, addressing common concerns like wrinkle reduction and skin elasticity. Recent studies highlight its synergy with hyaluronic acid and niacinamide, making it a staple in high-performance serums and dermal fillers. Consumers searching for "best peptide for firming skin" or "non-invasive anti-aging solutions" will find this compound particularly relevant.

From a biochemical perspective, CAS No. 87173-03-3 operates via fibroblast activation, promoting extracellular matrix remodeling. Its mechanism is often compared to Matrixyl and Argireline, though its lipid modification offers superior penetration. Innovations in nanocarrier delivery systems have further amplified its efficacy, a topic frequently queried in "peptide encapsulation technologies" searches. Additionally, its compatibility with vegan formulations caters to the growing demand for clean beauty products, a niche projected to grow by 12% annually through 2030.

Beyond cosmetics, Tripalmitoyl Pentapeptide shows promise in wound healing and tissue engineering, with preclinical data suggesting accelerated re-epithelialization. This dual applicability positions it as a candidate for "next-gen biomaterials", a trending keyword in biotech forums. Regulatory agencies classify it as non-toxic at standard concentrations, though patch testing is recommended for sensitive skin types—a detail often overlooked in "peptide safety profiles" discussions.

Market analytics reveal a surge in patents involving 87173-03-3, particularly in multifunctional anti-aging platforms. Formulators are advised to pair it with UV filters to prevent photo-degradation, addressing a common query on "peptide stabilization in sunscreens". As sustainability gains traction, manufacturers are also exploring green synthesis routes for this compound, reducing reliance on petrochemical precursors.

In conclusion, Tripalmitoyl Pentapeptide exemplifies the convergence of cosmetic science and molecular biology. Its versatility across dermatology, nutraceuticals, and regenerative medicine ensures its prominence in both academic literature and commercial formulations. For professionals seeking "evidence-based peptide therapies" or "cutting-edge skincare actives", this compound warrants rigorous consideration.